2-(3-fluorophenyl)-3-(hydroxymethyl)-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(3-fluorophenyl)-3-(hydroxymethyl)-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C16H16FN3O3/c1-23-8-7-19-5-6-20-15(16(19)22)13(10-21)14(18-20)11-3-2-4-12(17)9-11/h2-6,9,21H,7-8,10H2,1H3
• InChI Key: ABJCNIPJAZIDNV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN2C(=C(C(=N2)C3=CC(=CC=C3)F)CO)C1=O
• Molecular Formula: C16H16FN3O3
• Molecular Weight: 317.31 g/mol

Description

2-(3-fluorophenyl)-3-(hydroxymethyl)-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C16H16FN3O3 and its molecular weight is 317.32. The purity is usually 95%.
BenchChem offers high-quality 2-(3-fluorophenyl)-3-(hydroxymethyl)-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-fluorophenyl)-3-(hydroxymethyl)-5-(2-methoxyethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Novel Schiff bases and pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial strains. Compounds such as those incorporating 3-fluorophenyl and methoxyethyl groups have shown promising results against pathogens like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans (Puthran et al., 2019), (Gadakh et al., 2010).

Fluorinated Heterocyclic Compounds for Drug Design

• Fluorinated compounds have been highlighted for their potential in drug design due to their ability to interact favorably with biological targets. The synthesis of fluorine-bearing pyrazolones and pyrimidines demonstrates the utility of fluorinated compounds in developing new therapeutic agents (Shi et al., 1996).

Antipsychotic Potential

• Certain pyrazole derivatives have been found to exhibit antipsychotic-like profiles in behavioral animal tests, suggesting their potential application in treating psychiatric disorders. These compounds offer a novel approach to antipsychotic therapy with different mechanisms of action compared to currently available medications (Wise et al., 1987).

Antibacterial Screening

• The synthesis of 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives has been conducted, with some showing excellent antibacterial activity. This highlights the potential of fluorophenyl-containing compounds in developing new antibacterial agents (Shingare et al., 2017).

Cytotoxicity and Anticancer Activity

• Research into the synthesis and cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases indicates that these compounds may have potential as anticancer agents. Their ability to inhibit cancer cell growth suggests further exploration in cancer research (Hassan et al., 2014).